methyl 5-methyl-4-(methylthio)-2-phenylthieno[2,3-d]pyrimidine-6-carboxylate

• IUPAC Name: methyl 5-methyl-4-methylsulfanyl-2-phenylthieno[2,3-d]pyrimidine-6-carboxylate
• InChI: InChI=1S/C16H14N2O2S2/c1-9-11-14(21-3)17-13(10-7-5-4-6-8-10)18-15(11)22-12(9)16(19)20-2/h4-8H,1-3H3
• InChI Key: IYPYOVPWSDYBPA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=C1C(=NC(=N2)C3=CC=CC=C3)SC)C(=O)OC
• Molecular Formula: C16H14N2O2S2
• Molecular Weight: 330.4 g/mol

Description

Methyl 5-methyl-4-(methylthio)-2-phenylthieno[2,3-d]pyrimidine-6-carboxylate is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the thieno[2,3-d]pyrimidine family and has shown promising results in preclinical studies for the treatment of various diseases.

Mechanism of Action

The mechanism of action of methyl 5-methyl-4-(methylthio)-2-phenylthieno[2,3-d]pyrimidine-6-carboxylate involves the inhibition of various cellular pathways. It has been found to inhibit the activity of cyclin-dependent kinases, which are essential for cell cycle progression. It also inhibits the activity of NF-κB, a transcription factor that regulates the expression of pro-inflammatory cytokines. In infectious diseases, it acts by inhibiting the activity of enzymes involved in the biosynthesis of essential cellular components, such as DNA, RNA, and proteins.
Biochemical and Physiological Effects
Methyl 5-methyl-4-(methylthio)-2-phenylthieno[2,3-d]pyrimidine-6-carboxylate has been found to exhibit various biochemical and physiological effects. It has been shown to induce apoptosis and cell cycle arrest in cancer cells. It also exhibits anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. In infectious diseases, it has shown potent activity against various pathogens, including bacteria, viruses, and fungi.

Advantages and Limitations for Lab Experiments

Methyl 5-methyl-4-(methylthio)-2-phenylthieno[2,3-d]pyrimidine-6-carboxylate has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it exhibits potent activity against various cellular pathways. However, the compound has some limitations, such as its low solubility in water, which can affect its bioavailability and efficacy. Additionally, the compound has not been extensively studied in clinical trials, and its toxicity profile is not well-established.

Future Directions

Methyl 5-methyl-4-(methylthio)-2-phenylthieno[2,3-d]pyrimidine-6-carboxylate has several potential future directions for research. One of the most promising areas of research is the development of novel analogs that exhibit improved solubility and bioavailability. Additionally, further studies are needed to establish the toxicity profile and pharmacokinetics of the compound in vivo. The compound's potential applications in combination therapy for cancer and infectious diseases should also be explored. Finally, the compound's potential as a therapeutic agent for other diseases, such as autoimmune disorders, should be investigated.
Conclusion
In conclusion, methyl 5-methyl-4-(methylthio)-2-phenylthieno[2,3-d]pyrimidine-6-carboxylate is a promising chemical compound that has shown significant potential in scientific research for the treatment of various diseases. The compound's synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to establish the compound's efficacy and safety in clinical trials, and to develop novel analogs with improved properties.

Synthesis Methods

The synthesis of methyl 5-methyl-4-(methylthio)-2-phenylthieno[2,3-d]pyrimidine-6-carboxylate involves a multi-step process that includes the reaction of 2-aminothiophenol with ethyl acetoacetate, followed by cyclization with phenylisocyanate and methyl iodide. The final product is obtained after purification through column chromatography. This method has been optimized to yield high purity and yield of the compound.

Scientific Research Applications

Methyl 5-methyl-4-(methylthio)-2-phenylthieno[2,3-d]pyrimidine-6-carboxylate has been extensively studied for its potential therapeutic applications. It has shown promising results in preclinical studies for the treatment of cancer, inflammation, and infectious diseases. The compound has been found to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. It also exhibits anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. In infectious diseases, it has shown potent activity against various pathogens, including bacteria, viruses, and fungi.